Cas no 30626-00-7 (4-(3-oxobut-1-en-1-yl)benzonitrile)

• Product Name: 4-(3-oxobut-1-en-1-yl)benzonitrile
• CAS No: 30626-00-7
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 1443758
• PubChem ID: 11126721
• Update Time: 2025-05-24

4-(3-oxobut-1-en-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(3-oxo-1-butenyl)-, (E)-
• Benzonitrile, 4-[(1E)-3-oxo-1-buten-1-yl]-
• 4-(3-oxobut-1-en-1-yl)benzonitrile

• Inchi： 1S/C11H9NO/c1-9(13)2-3-10-4-6-11(8-12)7-5-10/h2-7H,1H3/b3-2+
• InChI Key： HQBRLWSRWSICCF-NSCUHMNNSA-N
• SMILES： C(#N)C1=CC=C(/C=C/C(=O)C)C=C1

Additional information on 4-(3-oxobut-1-en-1-yl)benzonitrile

4-(3-Oxobut-1-en-1-yl)benzonitrile: A Comprehensive Overview

4-(3-Oxobut-1-en-1-yl)benzonitrile, also known by its CAS number 30626-00-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development, electronic materials, and advanced organic synthesis techniques.

The molecular structure of 4-(3-Oxobut-1-en-1-yl)benzonitrile comprises a benzonitrile group attached to a 3-oxobutenyl moiety. This arrangement imparts the compound with distinctive electronic and optical properties, making it a valuable component in the design of functional materials. Recent studies have highlighted its role in the synthesis of conjugated polymers, which are widely used in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In terms of synthesis, researchers have developed efficient methods to produce 4-(3-Oxobut-1-en-1-yl)benzonitrile. One notable approach involves the use of transition metal catalysts to facilitate coupling reactions, ensuring high yields and purity. These advancements have not only streamlined the production process but also opened avenues for large-scale manufacturing, which is crucial for industrial applications.

The compound's electronic properties have been extensively studied using computational chemistry techniques. These studies reveal that the conjugated system within the molecule enhances its ability to conduct electricity, making it a promising candidate for use in flexible electronics. Furthermore, its thermal stability has been tested under various conditions, demonstrating robust performance even at elevated temperatures.

Recent breakthroughs in green chemistry have also influenced the synthesis and application of 4-(3-Oxobut-1-en-1-yl)benzonitrile. Scientists are exploring eco-friendly methods to produce this compound, reducing its environmental footprint while maintaining its high performance characteristics. This shift towards sustainable practices aligns with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, 4-(3-Oxobut-1-en-1-yl)benzonitrile, with its CAS number 30626-00-7, stands as a testament to the progress in modern organic chemistry. Its versatile applications and promising future in cutting-edge technologies underscore its importance in both academic research and industrial development.